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Compound of Interest

Compound Name: 1,1-Dioxothiolan-d8

Cat. No.: B150437 Get Quote

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of 1,1-Dioxothiolan-d8 (also known as Sulfolane-d8), intended for researchers,

scientists, and professionals in drug development. The following procedures are designed to

ensure a safe laboratory environment and proper management of this chemical.

Synonyms: Sulfolane-d8, Tetrahydrothiophene-1,1-dioxide-d8, 1,1-Dioxothiolan-d8.[1] CAS

Number: 51219-88-6[1][2]

Core Hazards:

May be harmful if swallowed.[3][4][5]

May damage fertility or the unborn child.[3][4]

Causes serious eye irritation.[5][6]

May cause damage to organs through prolonged or repeated exposure.[5][6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 1,1-
Dioxothiolan-d8. The recommended PPE is summarized in the table below.
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Body Part Protection Specification

Eyes Safety Goggles

Tightly fitting safety goggles or

a face shield. An eye wash

station should be readily

available.[3]

Hands Chemical-resistant Gloves

The suitability of a specific

glove type should be

discussed with the glove

manufacturer. Butyl rubber

gloves may offer better

protection than other synthetic

rubbers.[7]

Respiratory Respirator

A NIOSH-approved air-

purifying respirator for dusts

and mists (P100) should be

used if airborne material may

be generated.[3] A supplied-air

respirator is necessary if there

is a potential for uncontrolled

release or if exposure levels

are unknown.[3]

Body Protective Clothing

Lightweight protective clothing

is recommended. The type of

body protection should be

chosen based on the

concentration and amount of

the dangerous substance at

the workplace.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 1,1-Dioxothiolan-d8. The following

workflow outlines the key steps from preparation to post-handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,1-Dioxothiolan-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150437#personal-protective-equipment-for-handling-
1-1-dioxothiolan-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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